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Compound of Interest

Compound Name: 4-Dodecyloxyphenol
CAS No.: 13037-87-1
Cat. No.: B076952
Get Quote
. J

An In-Depth Technical Guide to 4-Dodecyloxyphenol

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Dodecyloxyphenol, tailored for
researchers, scientists, and professionals in drug development. Moving beyond the rigid format
of a standard safety data sheet, this document synthesizes critical safety information with
practical scientific insights, including synthesis protocols, analytical characterization, and
potential research applications.

Chemical Identity and Molecular Structure

4-Dodecyloxyphenol is an organic compound featuring a phenol group where the hydrogen of
the hydroxyl group at position 4 is substituted by a dodecyl ether chain. This structure imparts
both hydrophilic (phenolic hydroxyl group) and lipophilic (dodecyl chain) properties, making it
an interesting molecule for applications in material science and as a synthetic intermediate.

o |[UPAC Name: 4-(dodecyloxy)phenol[1]
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CAS Number: 13037-87-1[1]
Molecular Formula: C1sH3002[1][2]
Molecular Weight: 278.43 g/mol [1]

Synonyms: 4-Dodecyloxy-phenol
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1. Dissolve Hydroquinone
in DMF

2. Add Base (e.g., K2COs)
to form Phenoxide

3. Add 1-Bromododecane

4. Reflux for 12-24h

5. Quench, Extract,
and Concentrate

6. Purify via Column
Chromatography

@-Dodecyloxy@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-(DODECYLOXY)PHENOL | CAS 13037-87-1 [matrix-fine-chemicals.com]
e 2. PubChemlLite - 4-(dodecyloxy)phenol (C18H3002) [pubchemlite.lcsb.uni.lu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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